molecular formula C14H12N2O2S B2495767 N-(4,5-dimethylbenzo[d]thiazol-2-yl)furan-2-carboxamide CAS No. 864860-75-3

N-(4,5-dimethylbenzo[d]thiazol-2-yl)furan-2-carboxamide

Cat. No. B2495767
CAS RN: 864860-75-3
M. Wt: 272.32
InChI Key: MLVIFQTXYZJEEV-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

Thiazole rings are planar, and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The aromaticity is estimated by the chemical shift of the ring proton . The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms . This suggests that substituents at certain positions may alter the orientation types and shield the nucleophilicity of nitrogen .


Chemical Reactions Analysis

While specific chemical reactions involving “N-(4,5-dimethylbenzo[d]thiazol-2-yl)furan-2-carboxamide” are not detailed in the available literature, thiazoles are known to be involved in a variety of chemical reactions due to their diverse biological activities .

Scientific Research Applications

Anti-Tubercular Compounds

Benzothiazole-based compounds, such as the one you mentioned, have been synthesized and studied for their anti-tubercular properties . These compounds have shown better inhibition potency against M. tuberculosis compared to standard reference drugs . The synthesis of these benzothiazole derivatives was achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .

Organic Synthesis

The compound is used in organic synthesis , particularly in the development of new methods for natural product-inspired bioactive glycohybrids . Researchers are interested in the development of carbohydrate-derived materials, natural product-inspired hybrid analogues, and molecular modeling .

Conductivity Boosting

The compound’s main decomposition product acts as a nucleating agent for DMBI-H, boosting the conductivity of the final doped P(NDI2OD-T2) films .

Cancer Treatment

Some benzothiazole derivatives have shown promising results in the treatment of cancer . Most of the synthesized compounds have proper selectivity against cancer cell lines .

Insecticidal Activities

Benzothiazole derivatives have been synthesized and evaluated for their insecticidal activities .

Pharmaceutical Applications

Benzothiazole derivatives are widely used in pharmaceuticals . They are key components to functional molecules that are used in a variety of everyday applications .

properties

IUPAC Name

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)furan-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12N2O2S/c1-8-5-6-11-12(9(8)2)15-14(19-11)16-13(17)10-4-3-7-18-10/h3-7H,1-2H3,(H,15,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MLVIFQTXYZJEEV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C2=C(C=C1)SC(=N2)NC(=O)C3=CC=CO3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

272.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)furan-2-carboxamide

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